[(Z)-[amino(pyridin-2-yl)methylidene]amino] 4-ethylbenzoate

• IUPAC Name: [(Z)-[amino(pyridin-2-yl)methylidene]amino] 4-ethylbenzoate
• InChI: InChI=1S/C15H15N3O2/c1-2-11-6-8-12(9-7-11)15(19)20-18-14(16)13-5-3-4-10-17-13/h3-10H,2H2,1H3,(H2,16,18)
• InChI Key: YAPFHXBTEOGFAV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)ON=C(C2=CC=CC=N2)N
• Isomeric SMILES: CCC1=CC=C(C=C1)C(=O)O/N=C(/C2=CC=CC=N2)\N
• Molecular Formula: C15H15N3O2
• Molecular Weight: 269.30 g/mol

Description

[(Z)-[amino(pyridin-2-yl)methylidene]amino] 4-ethylbenzoate is a synthetic organic compound that features a pyridine ring and a benzoate ester

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(Z)-[amino(pyridin-2-yl)methylidene]amino] 4-ethylbenzoate typically involves the condensation of 2-aminopyridine with 4-ethylbenzoyl chloride under basic conditions. The reaction is carried out in an organic solvent such as dichloromethane or tetrahydrofuran, with a base like triethylamine to neutralize the hydrochloric acid byproduct. The reaction mixture is stirred at room temperature for several hours until the desired product is formed.

Industrial Production Methods

For industrial-scale production, the synthesis can be optimized by using continuous flow reactors, which allow for better control over reaction conditions and improved yields. The use of automated systems can also enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

[(Z)-[amino(pyridin-2-yl)methylidene]amino] 4-ethylbenzoate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction can be achieved using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the amino group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles such as alkyl halides in the presence of a base.

Major Products Formed

Oxidation: Formation of corresponding N-oxide derivatives.

Reduction: Formation of reduced amine derivatives.

Substitution: Formation of substituted pyridine derivatives.

Scientific Research Applications

[(Z)-[amino(pyridin-2-yl)methylidene]amino] 4-ethylbenzoate has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a ligand in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anti-cancer activities.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of [(Z)-[amino(pyridin-2-yl)methylidene]amino] 4-ethylbenzoate involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

2-aminopyrimidine derivatives: These compounds share a similar pyridine ring structure and exhibit comparable biological activities.

Pyrimidine derivatives: Known for their diverse pharmacological properties, including antimicrobial and antiviral activities.

Uniqueness

[(Z)-[amino(pyridin-2-yl)methylidene]amino] 4-ethylbenzoate is unique due to its specific structural features, which confer distinct reactivity and biological activity compared to other similar compounds. Its combination of a pyridine ring with a benzoate ester makes it a versatile compound for various applications.